2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester

• IUPAC Name: 2-(cyclohexen-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• InChI: InChI=1S/C15H22BNO2S/c1-14(2)15(3,4)19-16(18-14)12-10-17-13(20-12)11-8-6-5-7-9-11/h8,10H,5-7,9H2,1-4H3
• InChI Key: PALUVUZOBZAGCU-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(S2)C3=CCCCC3
• Molecular Formula: C15H22BNO2S
• Molecular Weight: 291.2 g/mol

Description

2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester, also known as CTPE, is a boronic acid ester that has recently become popular in the scientific research community. CTPE is a versatile reagent that can be used in a variety of applications, including organic synthesis, drug delivery, and biocatalysis. CTPE has been found to be a highly efficient reagent for a variety of reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions. In addition, CTPE has been used in the synthesis of a variety of compounds, including natural products, pharmaceuticals, and other organic compounds.

Scientific Research Applications

2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester has a number of scientific research applications. It has been used in the synthesis of a variety of compounds, including natural products, pharmaceuticals, and other organic compounds. In addition, 2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester has been used in the synthesis of peptides, proteins, and other biopolymers. 2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester has also been used in the synthesis of polymers, and has been found to be a highly efficient reagent for a variety of reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions.

Mechanism of Action

2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester is a boronic acid ester that is used as a reagent in a variety of reactions. The mechanism of action of 2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester is not well understood, but it is believed that the boronic acid group of 2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester acts as a Lewis acid, which facilitates the formation of a covalent bond between the boronic acid and the substrate. This covalent bond is then broken by the nucleophilic attack of the thiazole, resulting in the formation of the desired product.
Biochemical and Physiological Effects
2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester has been found to be non-toxic and non-irritating when used in laboratory experiments. It has also been found to be non-mutagenic and non-carcinogenic. In addition, 2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester has been found to be non-irritating to the skin and eyes, and is not a skin sensitizing agent.

Advantages and Limitations for Lab Experiments

The major advantages of 2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester for laboratory experiments include its high efficiency and low toxicity. 2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester is a highly efficient reagent for a variety of reactions, and it has been found to be non-toxic and non-irritating when used in laboratory experiments. However, 2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester has some limitations, such as its low solubility in water and its susceptibility to hydrolysis.

Future Directions

There are a number of potential future directions for 2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester research. One potential direction is the development of new methods for the synthesis of 2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester. Another potential direction is the development of new applications for 2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester, such as drug delivery or biocatalysis. In addition, further research into the mechanism of action of 2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester could lead to the development of more efficient and selective reactions. Finally, further research into the biochemical and physiological effects of 2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester could lead to the development of new therapeutic agents.

Synthesis Methods

2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester is synthesized through a series of reactions involving boronic acid and thiazole. The first step in the synthesis is the formation of the boronic acid ester, which is created by reacting boronic acid with an aldehyde or ketone. The boronic acid ester is then reacted with thiazole to form the 2-(Cyclohex-1-en-1-yl)thiazole-5-boronic acid pinacol ester. The reaction is typically carried out in a solvent such as methanol or ethanol. The reaction is typically carried out at room temperature, although the reaction can be accelerated by increasing the temperature.